Cas no 1806310-81-5 (2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid
• CAS No: 1806310-81-5
• MF: C₇H₅FINO₃
• MW: 297.022377729416
• CID: 4905858
• Update Time: 2025-06-11

2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid

• Inchi： 1S/C7H5FINO3/c8-4-3(5(11)7(12)13)1-2-10-6(4)9/h1-2,5,11H,(H,12,13)
• InChI Key： GJYNRZTVIYWJLH-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 0.5
• Topological Polar Surface Area: 70.4

Additional information on 2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid

Introduction to 2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid (CAS No. 1806310-81-5)

2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806310-81-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both fluoro and iodine substituents on the pyridine ring, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The fluoro group at the 3-position of the pyridine ring introduces a degree of electron-withdrawing character, which can influence the electronic properties of the molecule and its interactions with biological targets. In contrast, the iodine atom at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are commonly employed in medicinal chemistry to construct more complex molecular architectures. The presence of a hydroxyacetic acid moiety at the 2-position adds an acidic functional group, which can participate in hydrogen bonding interactions and influence solubility and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives due to their ability to modulate various biological pathways. For instance, studies have demonstrated that pyridine-based compounds can interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The specific combination of substituents in 2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid makes it an attractive candidate for further investigation as a potential lead compound or intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for structure-based drug design. The pyridine core provides a rigid framework that can be fine-tuned through modifications at various positions to optimize binding affinity and selectivity. The fluoro substituent, in particular, has been shown to enhance metabolic stability and binding interactions in several drug candidates. Additionally, the iodine atom allows for facile introduction of additional functional groups, enabling chemists to explore diverse chemical space.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are often difficult targets for traditional drug discovery approaches. Pyridine derivatives have emerged as promising candidates for this purpose due to their ability to interact with hydrophobic pockets and aromatic residues in protein targets. The structural features of 2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid, including its rigid pyridine core and polar functional groups, make it well-suited for designing molecules that can disrupt or regulate PPIs involved in disease pathways.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. Pyridine-based kinase inhibitors have been successfully marketed as therapeutic agents, highlighting the importance of this scaffold in drug development. The presence of both fluoro and iodine substituents in 2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid could provide opportunities for designing highly selective kinase inhibitors by fine-tuning interactions with specific residues in the kinase active site.

The synthetic accessibility of this compound also contributes to its appeal as a pharmaceutical intermediate. Modern synthetic methods have made it possible to construct complex heterocyclic compounds efficiently, often starting from commercially available precursors. The iodinated pyridine derivative can be readily synthesized through multi-step processes that involve halogenation, functional group interconversion, and coupling reactions. These synthetic strategies allow chemists to explore different structural variations rapidly, accelerating the discovery process.

In conclusion, 2-(3-Fluoro-2-iodopyridin-4-yl)-2-hydroxyacetic acid (CAS No. 1806310-81-5) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential applications. Its combination of functional groups makes it suitable for various chemical modifications and biological evaluations, positioning it as a valuable tool for drug discovery efforts targeting a wide range of diseases. As research continues to uncover new therapeutic opportunities with pyridine-based compounds, this molecule is likely to play an important role in future developments.